(1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid

• CAS No.: 105532-74-9
• Molecular Formula: C4H12O7P2
• Molecular Weight: 234.08 g/mol
• IUPAC Name: (1-hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid
• InChI: InChI=1S/C4H12O7P2/c1-3(2)4(5,12(6,7)8)13(9,10)11/h3,5H,1-2H3,(H2,6,7,8)(H2,9,10,11)
• InChI Key: OIRFFIYOMFBZAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(O)(P(=O)(O)O)P(=O)(O)O

Description

(1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid is an organophosphorus compound with the molecular formula C4H12O7P2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid typically involves the reaction of a suitable precursor with phosphorous acid and a halogenated phosphoryl compound. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. This includes the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different phosphonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of phosphine derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions include various phosphonic acid derivatives, phosphine compounds, and substituted phosphonates.

Scientific Research Applications

Chemistry

In chemistry, (1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid is used as a reagent in the synthesis of other organophosphorus compounds. It is also studied for its potential as a catalyst in various chemical reactions.

Biology

In biological research, this compound is investigated for its role in inhibiting certain enzymes and its potential use in drug development. It has shown promise in the study of bone resorption and calcium metabolism.

Medicine

Medically, this compound is explored for its potential in treating diseases related to bone density and calcium metabolism. It is also studied for its anti-inflammatory properties.

Industry

Industrially, this compound is used in the formulation of various products, including detergents, water treatment chemicals, and corrosion inhibitors

Mechanism of Action

The mechanism of action of (1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid involves its interaction with specific molecular targets, such as enzymes involved in bone resorption and calcium metabolism. The compound can inhibit these enzymes, leading to reduced bone resorption and altered calcium metabolism pathways.

Comparison with Similar Compounds

Similar Compounds

(1-Hydroxy-1-phosphonoethyl)phosphonic acid: Known for its effects on calcium metabolism and bone resorption.

(1-Hydroxy-3-[methyl(pentyl)amino]-1-phosphonopropyl)phosphonic acid: Studied for its medicinal properties and enzyme inhibition.

Uniqueness

(1-Hydroxy-2-methyl-1-phosphonopropyl)phosphonic acid is unique due to its specific molecular structure, which allows it to interact with a distinct set of molecular targets